Cas no 2228813-60-1 (2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228813-60-1
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6443158
• PubChem ID: 165623610
• Update Time: 2025-07-02

2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1875870
• 2228813-60-1

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(20)16-11-5-4-8(6-12(11)17)9-7-10(9)13(18)19/h4-6,9-10,17H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： YXPLCQRIAHZISM-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228813-60-1)

2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228813-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, a feature that often enhances their biological activity and selectivity. The structure incorporates several functional groups, including an amide moiety derived from the (tert-butoxy)carbonylamino group and a hydroxyl group on the aromatic ring, which contribute to its unique reactivity and potential applications in drug discovery.

The cyclopropane core is a key structural element in this compound, providing a rigid three-membered ring that can interact with biological targets in a distinct manner compared to larger cyclic structures. The incorporation of the 4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl moiety further enhances the compound's complexity and functionality. This part of the molecule contains an aromatic ring substituted with both an amide group and a hydroxyl group, which can participate in various hydrogen bonding interactions and influence the compound's solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropane-containing compounds due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that cyclopropanes can introduce conformational constraints that improve binding affinity and selectivity. The presence of the (tert-butoxy)carbonylamino group in 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid suggests potential applications in protease inhibition, where such functionalities are often employed to enhance stability and bioavailability.

The hydroxyl group on the aromatic ring also plays a crucial role in determining the compound's chemical behavior. Hydroxylated aromatic compounds are well-known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these features in 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid makes it a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, with cyclopropanes being one of the most studied motifs. The structural rigidity provided by the cyclopropane ring allows for precise tuning of molecular interactions, making it an attractive scaffold for designing small-molecule inhibitors. For example, research has shown that cyclopropanecarboxylic acids can effectively target enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The (tert-butoxy)carbonylamino group is particularly noteworthy as it serves multiple purposes in drug design. It not only provides stability to the molecule but also facilitates its conjugation to other biomolecules through amide linkages. This versatility makes it an invaluable tool for creating conjugates such as antibody-drug conjugates (ADCs) or peptidomimetics. The hydroxyl group further enhances this potential by allowing for modifications such as etherification or glycosylation, which can improve pharmacokinetic properties.

One of the most exciting aspects of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid is its potential application in modulating intracellular signaling pathways. The combination of an amide bond and a hydroxyl group creates multiple sites for interaction with cellular components, including enzymes and receptors. This dual functionality has been exploited in recent studies to develop molecules that can simultaneously target multiple pathways involved in disease progression.

For instance, studies have shown that derivatives of this compound can inhibit kinases, which are critical enzymes involved in cell proliferation and survival. The cyclopropane ring provides a unique binding orientation that can disrupt kinase-substrate interactions, leading to therapeutic effects. Additionally, the presence of polar functional groups enhances solubility, which is essential for effective drug delivery.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in this area, allowing for efficient access to complex cyclic structures.

The introduction of the (tert-butoxy)carbonylamino group necessitates careful handling to prevent side reactions such as racemization or decomposition. Nevertheless, advances in protecting group strategies have made it possible to incorporate this functionality into larger molecules with high fidelity. Similarly, the installation of the hydroxyl group on the aromatic ring can be achieved through various methods, including direct hydroxylation or metal-catalyzed oxidation.

In conclusion,2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228813-60-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and rigid scaffold makes it a valuable scaffold for drug discovery efforts aimed at modulating critical biological pathways. As research continues to uncover new applications for cyclopropane-containing compounds,this molecule is poised to play an important role in future therapeutic developments.